Cas no 54393-89-4 (2-nitro-4-(propylthio)aniline)

• Product Name: 2-nitro-4-(propylthio)aniline
• CAS No: 54393-89-4
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD01825017
• CID: 56584
• PubChem ID: 3016876
• Update Time: 2025-04-18

2-nitro-4-(propylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(propylthio)aniline
• 2-nitro-4-propylsulfanylaniline
• 1-amino-2-nitro-4-n-propylthiobenzene
• 2-nitro-4-(propylsulfanyl)aniline
• 2-Nitro-4-propylthio-anilin
• 2-nitro-4-propylthiophenylamine
• 4-(1-propyl sulfenyl)-2-nitroaniline
• 4-Propylthio-2-nitro-anilin
• 4-propylthio-2-nitroaniline
• [2-Nitro-4-(propylthio)phenyl]amine
• NS00033070
• AKOS005448692
• CS-0365289
• UNII-71H5MD73WZ
• Benzenamine, 2-nitro-4-(propylthio)-
• 71H5MD73WZ
• (2-NITRO-4-(PROPYLTHIO)PHENYL)AMINE
• EINECS 259-142-9
• 54393-89-4
• Q27265955
• SCHEMBL8515801
• W-105632
• DTXSID80202782
• VS-01241

• MDL： MFCD01825017
• Inchi： 1S/C9H12N2O2S/c1-2-5-14-7-3-4-8(10)9(6-7)11(12)13/h3-4,6H,2,5,10H2,1H3
• InChI Key： LFZBJSIIHWNZAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCC

Computed Properties

• Exact Mass: 212.06200
• Monoisotopic Mass: 212.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.1A^2

Experimental Properties

• Color/Form: Light yellow solid powder
• Density: 1.25
• Melting Point: 110～114ºC
• Boiling Point: 363.5 ºC
• Flash Point: 173.6 ºC
• Refractive Index: 1.607
• PSA: 97.14000
• LogP: 3.78350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes